Cas no 1416713-95-5 (3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine)

• Product Name: 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine
• CAS No: 1416713-95-5
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• MDL: MFCD22689903
• CID: 4595641
• PubChem ID: 121228853
• Update Time: 2025-05-20

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine
• 3-bromo-1-(oxan-2-yl)pyrazolo[3,4-c]pyridine
• D79830
• 3-BROMO-1-(OXAN-2-YL)-1H-PYRAZOLO[3,4-C]PYRIDINE
• 1416713-95-5
• CS-0337336
• MFCD22689903
• 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine

• MDL： MFCD22689903
• Inchi： 1S/C11H12BrN3O/c12-11-8-4-5-13-7-9(8)15(14-11)10-3-1-2-6-16-10/h4-5,7,10H,1-3,6H2
• InChI Key： FGNKYLRTNDVIHU-UHFFFAOYSA-N
• SMILES： BrC1C2C=CN=CC=2N(C2CCCCO2)N=1

Computed Properties

• Exact Mass: 281.01637g/mol
• Monoisotopic Mass: 281.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine

Introduction to 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine (CAS No. 1416713-95-5)

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine, with the CAS number 1416713-95-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is a member of the pyrazolopyridine family, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a bromine atom and a tetrahydro-2H-pyran substituent, make it an intriguing candidate for various research studies.

The chemical structure of 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine is characterized by a pyrazolo[3,4-c]pyridine core, which is a heterocyclic system consisting of a pyrazole ring fused to a pyridine ring. The bromine atom at the 3-position and the tetrahydro-2H-pyran substituent at the 1-position contribute to its distinct chemical properties and biological activity. The tetrahydro-2H-pyran moiety is particularly noteworthy as it can influence the compound's solubility, stability, and bioavailability.

Recent research has highlighted the potential of 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Studies have shown that compounds with similar structures exhibit potent activity against specific neurotransmitter receptors, making them potential candidates for the development of new drugs for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines and enzymes, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine has been further explored through various preclinical studies. These studies have provided valuable insights into its mechanism of action, pharmacokinetics, and safety profile. For instance, research has shown that this compound can cross the blood-brain barrier efficiently, which is crucial for its effectiveness in treating central nervous system disorders.

The synthesis of 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of a suitable pyrazolopyridine precursor with a brominating agent followed by protection with tetrahydro-2H-pyran. The choice of reagents and solvents plays a critical role in optimizing the synthesis process.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize and quantify 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine. These techniques provide detailed information about the compound's structure and purity, which is essential for ensuring its quality in both research and pharmaceutical applications.

The future prospects for 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine are promising. Ongoing clinical trials are evaluating its safety and efficacy in various therapeutic areas. Additionally, researchers are exploring ways to modify its structure to enhance its pharmacological properties further. For example, substituting different functional groups at various positions on the pyrazolopyridine core could lead to compounds with improved potency or selectivity.

In conclusion, 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine (CAS No. 1416713-95-5) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new therapeutic strategies.